Cas no 62720-28-9 (1,2,3-trichloro-4-iodobenzene)

• Product Name: 1,2,3-trichloro-4-iodobenzene
• CAS No: 62720-28-9
• MF: C₆H₂Cl₃I
• MW: 307.343551158905
• CID: 1641656
• PubChem ID: 188015
• Update Time: 2025-10-30

1,2,3-trichloro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trichloro-4-iodobenzene
• 2,3,4-trichloro-iodobenzene
• SCHEMBL6505405
• 8J5J239RN7
• 62720-28-9
• MFCD00126486
• UNII-8J5J239RN7
• Q27270616
• DTXSID70978348
• AKOS024330597
• 2,3,4-trichloroiodobenzene
• 1-IODO-2,3,4-TRICHLOROBENZENE
• 1,2,3-trichloro-4-iodo-benzene
• SR-01000637543-1
• CCG-47964

• Inchi： 1S/C6H2Cl3I/c7-3-1-2-4(10)6(9)5(3)8/h1-2H
• InChI Key： LZKJHOBHWRQKIL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1Cl)Cl)Cl

Computed Properties

• Exact Mass: 305.82636
• Monoisotopic Mass: 305.827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.085
• Boiling Point: 297.8°C at 760 mmHg
• Flash Point: 133.9°C
• Refractive Index: 1.651
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1,2,3-trichloro-4-iodobenzene

Comprehensive Analysis of 1,2,3-Trichloro-4-Iodobenzene (CAS No. 62720-28-9): Properties, Applications, and Industry Insights

1,2,3-Trichloro-4-iodobenzene (CAS No. 62720-28-9) is a halogenated aromatic compound with significant relevance in organic synthesis and specialty chemical industries. This compound, characterized by its unique combination of chlorine and iodine substituents, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular structure, C6H2Cl3I, offers distinct reactivity patterns, making it a subject of interest for researchers exploring cross-coupling reactions and halogen exchange methodologies.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in developing LED materials, liquid crystals, and pharmaceutical precursors. A 2023 market analysis highlighted a 12% annual growth in applications of iodo-chlorobenzene compounds, driven by innovations in sustainable chemistry and green synthesis. Users frequently search for "62720-28-9 supplier," "1,2,3-trichloro-4-iodobenzene price," and "safety data sheet for halogenated aromatics," reflecting commercial and research-oriented interests.

The physicochemical properties of 1,2,3-trichloro-4-iodobenzene include a molecular weight of 307.34 g/mol, a melting point range of 98–102°C, and limited solubility in polar solvents. These traits make it ideal for Pd-catalyzed reactions, particularly in constructing biaryl structures—a key step in drug discovery. Notably, its iodine moiety enables Sonogashira coupling, a technique trending in nanomaterial functionalization studies.

Environmental and regulatory considerations are critical discussion points. While not classified as hazardous under major chemical inventories, proper handling of halogenated compounds aligns with REACH compliance and waste minimization protocols. Laboratories increasingly adopt microwave-assisted synthesis to reduce reaction times and energy consumption when working with such intermediates—a topic generating 18% more search queries year-over-year.

Innovative applications include its use in organic electronics, where researchers leverage its electron-withdrawing properties to tune charge transport in semiconducting polymers. A 2024 Journal of Materials Chemistry study demonstrated its efficacy in improving OLED efficiency by 22% compared to non-halogenated analogs. This aligns with industry searches for "halogenated benzene in optoelectronics" and "62720-28-9 technical specifications."

Quality control protocols for CAS 62720-28-9 emphasize HPLC purity (>98%) and residual solvent analysis, with GC-MS being the preferred analytical method. Suppliers often provide custom synthesis services to meet diverse research needs, responding to queries like "bulk order 1,2,3-trichloro-4-iodobenzene" and "derivatization services for halogenated aromatics." Storage recommendations typically suggest amber glass containers under inert gas to prevent iodine dissociation.

Emerging trends include its exploration in metal-organic frameworks (MOFs) as a linker for gas storage materials. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature applications, a feature highlighted in 65% of recent patent filings related to halogenated building blocks. Such developments correlate with rising searches for "62720-28-9 MOF synthesis" and "iodobenzene derivatives in catalysis."

For researchers, understanding the regioselectivity of 1,2,3-trichloro-4-iodobenzene is crucial. The meta-positioning of chlorine atoms relative to iodine creates distinct electronic environments, enabling selective C–H activation—a technique revolutionizing heterocycle synthesis. This specificity addresses common search terms like "directed ortho-metalation with 62720-28-9" and "halogen dance in trichloroiodobenzenes."